Cas no 1806769-23-2 (4-(Difluoromethyl)-5-methoxypyridine-2-methanol)

• Product Name: 4-(Difluoromethyl)-5-methoxypyridine-2-methanol
• CAS No: 1806769-23-2
• MF: C₈H₉F₂NO₂
• MW: 189.15936923027
• CID: 4846305
• Update Time: 2025-09-27

4-(Difluoromethyl)-5-methoxypyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-5-methoxypyridine-2-methanol

• Inchi： 1S/C8H9F2NO2/c1-13-7-3-11-5(4-12)2-6(7)8(9)10/h2-3,8,12H,4H2,1H3
• InChI Key： KMWKGFLTMWXZMW-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(CO)C=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• XLogP3: 0.6
• Topological Polar Surface Area: 42.4

Additional information on 4-(Difluoromethyl)-5-methoxypyridine-2-methanol

4-(Difluoromethyl)-5-methoxypyridine-2-methanol: A Comprehensive Overview

4-(Difluoromethyl)-5-methoxypyridine-2-methanol (CAS No. 1806769-23-2) is a chemical compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and agrochemicals. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a difluoromethyl group at the 4-position and a methoxy group at the 5-position, along with a hydroxymethyl group at the 2-position. These structural features contribute to its diverse chemical properties and potential applications.

The difluoromethyl group attached to the pyridine ring introduces electron-withdrawing effects, which can influence the compound's reactivity and stability. Similarly, the methoxy group at the 5-position contributes to the compound's electronic properties, potentially enhancing its ability to participate in various chemical reactions. The hydroxymethyl group at the 2-position adds hydrophilic characteristics, which may enhance solubility in polar solvents and influence its bioavailability in biological systems.

Recent studies have highlighted the potential of 4-(Difluoromethyl)-5-methoxypyridine-2-methanol as a precursor for synthesizing bioactive molecules. For instance, researchers have explored its role in the development of novel pesticides and herbicides. The compound's ability to inhibit key enzymes involved in plant growth has shown promise in controlling agricultural pests and weeds without causing significant harm to non-target species. This aligns with the growing demand for sustainable agricultural practices that minimize environmental impact.

In addition to its agrochemical applications, 4-(Difluoromethyl)-5-methoxypyridine-2-methanol has also been investigated for its potential in pharmaceuticals. Preclinical studies suggest that it may possess anti-inflammatory and antioxidant properties, making it a candidate for drug development targeting chronic diseases such as cardiovascular disorders and neurodegenerative conditions. The compound's ability to modulate cellular signaling pathways has been a focal point of recent research, with findings published in reputable journals like *Journal of Medicinal Chemistry*.

The synthesis of 4-(Difluoromethyl)-5-methoxypyridine-2-methanol typically involves multi-step organic reactions, including nucleophilic substitutions, oxidations, and reductions. Researchers have optimized these processes to improve yield and purity, ensuring scalability for industrial production. For example, a study published in *Organic Process Research & Development* demonstrated a novel route using microwave-assisted synthesis, which significantly reduced reaction times while maintaining product quality.

From an environmental perspective, understanding the fate and transport of 4-(Difluoromethyl)-5-methoxypyridine-2-methanol is crucial for assessing its safety profile. Studies have shown that the compound undergoes rapid biodegradation under aerobic conditions, reducing its persistence in aquatic environments. This characteristic is particularly important for regulatory compliance and ensuring minimal ecological impact during agricultural use.

In conclusion, 4-(Difluoromethyl)-5-methoxypyridine-2-methanol (CAS No. 1806769-23-2) represents a versatile compound with promising applications across multiple industries. Its unique chemical structure, coupled with recent advancements in synthesis and application research, positions it as a valuable tool for addressing contemporary challenges in agriculture and medicine. As research continues to unfold, this compound is expected to contribute significantly to the development of innovative solutions in these fields.